Cas no 49694-21-5 (Xylohexaose)

Xylohexaose is a xylooligosaccharide composed of six xylose residues Xylohexaose can be used as a substrate for the determination of xylan hydrolysis performance

Xylohexaose structure

Product Name:Xylohexaose

CAS No:49694-21-5

Molecular Formula:C₃₀H₅₀O₂₅

Molecular Weight:810.7030

CID:2036458

PubChem ID:74539951

Xylohexaose Properties

Names and Identifiers

- Xylohexaose
- 1,4-B-D-XYLOHEXAOSE
- O-beta-D-Xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-O-beta-D-xylopyranosyl-(1→4)-D-xylose
- O-XHE
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-Dihydroxy-6-[(
- (2S,3R,4S,5R)-2-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-6-[(3R,4R,5R,6S)-4,5-dihydroxy-6-[(3R,4R,5R)-4,5,6-trihydroxyoxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxyoxane-3,4,5-triol
- 49694-21-5
- DA-68748
- CID 74539951
- O-beta-D-Xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-O-beta-D-xylopyranosyl-(1-->4)-D-xylose
- +Expand
- InChIKey： FTTUBRHJNAGMKL-HWHAXOAESA-N
- Inchi： 1S/C30H50O25/c31-7-1-46-26(20(39)13(7)32)52-9-3-48-28(22(41)15(9)34)54-11-5-50-30(24(43)17(11)36)55-12-6-49-29(23(42)18(12)37)53-10-4-47-27(21(40)16(10)35)51-8-2-45-25(44)19(38)14(8)33/h7-44H,1-6H2/t7-,8-,9-,10-,11-,12-,13+,14+,15+,16+,17+,18+,19-,20-,21-,22-,23-,24-,25?,26+,27+,28+,29+,30+/m1/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H])O[H])O[H])[C@]1([H])C([H])([H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[C@]1([H])C([H])([H])O[C@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[C@]1([H])C([H])([H])OC([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

Exact Mass: 810.264117g/mol
Surface Charge: 0
XLogP3: -10.2
Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 25
Rotatable Bond Count: 10
Monoisotopic Mass: 810.264117g/mol
Monoisotopic Mass: 810.264117g/mol
Topological Polar Surface Area: 385Å²
Heavy Atom Count: 55
Complexity: 1210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 23
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Melting Point: 237-242 ºC
Solubility: Soluble (884 g/l) (25 º C),
Specific Rotation: -70 º (c=1% in H2O)
Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),

Xylohexaose Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DANA-1mg	Xylohexaose	49694-21-5	99%	1mg	$280.00	2024-05-01
A2B Chem LLC	AG19526-1mg	Xylohexaose	49694-21-5	99%	1mg	$255.00	2024-04-19
Aaron	AR00DAVM-10mg	Xylohexaose	49694-21-5		10mg	$707.00
Ambeed	A1144690-10mg	(2R,3R,4R)-4-(((2S,3R,4R,5R)-5-(((2S,3R,4R,5R)-5-(((2S,3R,4R,5R)-5-(((2S,3R,4R,5R)-3,4-Dihydroxy-5-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-2,3,5-trihydroxypentanal	49694-21-5	97%	10mg	$194.0	2024-08-02
ChemScence	CS-0100249-1mg	Xylohexaose	49694-21-5	99.55%	1mg	$220.0	2022-04-27
eNovation Chemicals LLC	Y1241768-1mg	Xylohexaose	49694-21-5	99%	1mg	$535	2023-05-17
MedChemExpress	HY-N6831-1mg	Xylohexaose	49694-21-5	99.55%	1mg	￥2200	2024-07-19
TargetMol Chemicals	TN2348-10 mg	Xylohexaose	49694-21-5	98%	10mg	￥ 2,850
TRC	X750420-1mg	Xylohexaose	49694-21-5		1mg	$253.00	2023-05-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP3041-20mg	Xylohexaose	49694-21-5	≥98%	20mg	￥3000元	2023-09-15